Cas no 1538079-98-9 (2-1-(2,5-difluorophenyl)cyclopropylpropan-2-amine)
2-1-(2,5-difluorophenyl)cyclopropylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(2,5-difluorophenyl)cyclopropylpropan-2-amine
- EN300-1753629
- 2-[1-(2,5-difluorophenyl)cyclopropyl]propan-2-amine
- 1538079-98-9
-
- Inchi: 1S/C12H15F2N/c1-11(2,15)12(5-6-12)9-7-8(13)3-4-10(9)14/h3-4,7H,5-6,15H2,1-2H3
- InChI Key: GJXIYVXHNWMGJR-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1C1(C(C)(C)N)CC1)F
Computed Properties
- Exact Mass: 211.11725581g/mol
- Monoisotopic Mass: 211.11725581g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26Ų
2-1-(2,5-difluorophenyl)cyclopropylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1753629-0.05g |
2-[1-(2,5-difluorophenyl)cyclopropyl]propan-2-amine |
1538079-98-9 | 0.05g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1753629-0.1g |
2-[1-(2,5-difluorophenyl)cyclopropyl]propan-2-amine |
1538079-98-9 | 0.1g |
$1119.0 | 2023-09-20 | ||
| Enamine | EN300-1753629-0.25g |
2-[1-(2,5-difluorophenyl)cyclopropyl]propan-2-amine |
1538079-98-9 | 0.25g |
$1170.0 | 2023-09-20 | ||
| Enamine | EN300-1753629-0.5g |
2-[1-(2,5-difluorophenyl)cyclopropyl]propan-2-amine |
1538079-98-9 | 0.5g |
$1221.0 | 2023-09-20 | ||
| Enamine | EN300-1753629-1.0g |
2-[1-(2,5-difluorophenyl)cyclopropyl]propan-2-amine |
1538079-98-9 | 1g |
$1272.0 | 2023-06-03 | ||
| Enamine | EN300-1753629-2.5g |
2-[1-(2,5-difluorophenyl)cyclopropyl]propan-2-amine |
1538079-98-9 | 2.5g |
$2492.0 | 2023-09-20 | ||
| Enamine | EN300-1753629-5.0g |
2-[1-(2,5-difluorophenyl)cyclopropyl]propan-2-amine |
1538079-98-9 | 5g |
$3687.0 | 2023-06-03 | ||
| Enamine | EN300-1753629-10.0g |
2-[1-(2,5-difluorophenyl)cyclopropyl]propan-2-amine |
1538079-98-9 | 10g |
$5467.0 | 2023-06-03 | ||
| Enamine | EN300-1753629-1g |
2-[1-(2,5-difluorophenyl)cyclopropyl]propan-2-amine |
1538079-98-9 | 1g |
$1272.0 | 2023-09-20 | ||
| Enamine | EN300-1753629-5g |
2-[1-(2,5-difluorophenyl)cyclopropyl]propan-2-amine |
1538079-98-9 | 5g |
$3687.0 | 2023-09-20 |
2-1-(2,5-difluorophenyl)cyclopropylpropan-2-amine Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 2-1-(2,5-difluorophenyl)cyclopropylpropan-2-amine
Professional Introduction to Compound with CAS No. 1538079-98-9 and Product Name: 2-1-(2,5-difluorophenyl)cyclopropylpropan-2-amine
The compound with the CAS number 1538079-98-9 and the product name 2-1-(2,5-difluorophenyl)cyclopropylpropan-2-amine represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both fluorine substituents at the 2,5-difluorophenyl moiety and a cyclopropylpropan-2-amine side chain introduces specific electronic and steric properties that make it a promising candidate for further investigation.
In recent years, the pharmaceutical industry has increasingly focused on the development of novel compounds that incorporate fluorine atoms. Fluorine substitution can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule, often enhancing its metabolic stability, lipophilicity, and binding affinity. The 2,5-difluorophenyl group in this compound is particularly noteworthy, as it has been shown to improve the bioavailability of various drug candidates. This structural feature is part of a broader trend in medicinal chemistry where fluorinated aromatic rings are strategically employed to optimize drug-like properties.
The cyclopropylpropan-2-amine moiety adds another layer of complexity to this compound. Cyclopropyl groups are known for their ability to enhance molecular rigidity, which can be beneficial in designing ligands that interact with biological targets in a highly specific manner. Additionally, the amine functionality provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored properties. This combination of features makes 2-1-(2,5-difluorophenyl)cyclopropylpropan-2-amine a versatile scaffold for exploring new therapeutic avenues.
Recent studies have highlighted the importance of fluorinated heterocycles in the development of next-generation pharmaceuticals. The fluorine atoms in the 2,5-difluorophenyl ring contribute to the compound's overall reactivity and stability, making it an attractive candidate for further exploration. Furthermore, computational studies have suggested that this molecule may exhibit favorable interactions with biological targets such as enzymes and receptors. These findings are particularly exciting given the growing interest in structure-based drug design.
The synthesis of 2-1-(2,5-difluorophenyl)cyclopropylpropan-2-amine presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as cross-coupling reactions and transition metal catalysis have been instrumental in achieving high yields and purity levels. These advancements are crucial for enabling further biological evaluation and optimization.
In terms of biological activity, preliminary data suggest that this compound may exhibit promising properties relevant to various therapeutic areas. For instance, its structural features could make it a suitable candidate for developing inhibitors targeting enzyme-driven diseases. Additionally, the presence of both fluorine and amine functionalities opens up possibilities for designing molecules with enhanced binding affinity and selectivity. These early findings underscore the potential of this compound as a lead structure for future drug discovery efforts.
The integration of computational chemistry and high-throughput screening has further accelerated the process of identifying novel bioactive compounds like 2-1-(2,5-difluorophenyl)cyclopropylpropan-2-amine. By leveraging these technologies, researchers can rapidly assess the binding modes and interactions of their compounds with biological targets. This approach not only saves time but also allows for more targeted modifications based on empirical data. Such integrative strategies are essential for bringing new drugs to market efficiently.
Looking ahead, the continued exploration of fluorinated compounds like 1538079-98-9 is likely to yield significant insights into disease mechanisms and novel therapeutic interventions. The unique combination of structural features in this molecule provides a rich foundation for further research. As our understanding of medicinal chemistry evolves, compounds such as 2-1-(2,5-difluorophenyl)cyclopropylpropan-2-amine will play an increasingly important role in addressing unmet medical needs.
1538079-98-9 (2-1-(2,5-difluorophenyl)cyclopropylpropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)